Cas no 898289-44-6 (6-(thiophen-2-yl)pyridin-3-amine)

• Product Name: 6-(thiophen-2-yl)pyridin-3-amine
• CAS No: 898289-44-6
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD09025877
• CID: 715038
• PubChem ID: 18525865
• Update Time: 2025-09-26

6-(thiophen-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,6-(2-thienyl)-
• 6-thien-2-ylpyrid-3-ylamine
• 6-thiophen-2-ylpyridin-3-amine
• 6-thiophen-2-ylpyridin-3-ylamine
• 6-(thiophen-2-yl)pyridin-3-amine
• F2167-2396
• DTXSID60594617
• 898289-44-6
• 6-(2-Thienyl)-3-pyridinamine
• 6-Thien-2-ylpyrid-3-ylamine , 97%
• EN300-239891
• MFCD09025877
• FT-0727931
• SCHEMBL2395759
• AKOS006283498
• CS-0271027
• F80170

• MDL： MFCD09025877
• Inchi： 1S/C9H8N2S/c10-7-3-4-8(11-6-7)9-2-1-5-12-9/h1-6H,10H2
• InChI Key： WIWMMXAXMOQPRC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 176.04100
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 342.3°C at 760 mmHg
• Flash Point: 160.8°C
• Refractive Index: 1.659
• PSA: 67.15000
• LogP: 2.97350
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-(thiophen-2-yl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(thiophen-2-yl)pyridin-3-amine

6-(Thiophen-2-yl)pyridin-3-amine (CAS No. 898289-44-6): A Promising Scaffold in Medicinal Chemistry

6-(Thiophen-2-yl)pyridin-3-amine is a heterocyclic compound characterized by its unique pyridine ring fused with a thiophene ring through a methylene bridge. This molecular architecture, defined by the CAS No. 898289-44-6 identifier, has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. The compound's structural features, including the pyridin-3-amine functional group and the thiophen-2-yl substituent, enable it to interact with multiple biological targets, making it a valuable candidate for exploring novel pharmacological mechanisms.

Recent studies have highlighted the 6-(thiophen-2-yl)pyridin-3-amine scaffold's ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB pathway, a critical mediator of immune responses. The thiophene ring contributes to the molecule's aromaticity, while the pyridine ring enhances its ability to form hydrogen bonds with target proteins, a property that is essential for drug-receptor interactions.

From a synthetic perspective, the 6-(thiophen-2-yl)pyridin-3-amine molecule can be synthesized through a multi-step process involving the coupling of thiophene derivatives with pyridine-based precursors. Researchers have reported that the use of transition metal-catalyzed cross-coupling reactions significantly improves the efficiency of this synthesis, reducing the number of purification steps required. This advancement is particularly relevant in the context of pharmaceutical development, where scalability and cost-effectiveness are critical factors.

One of the most intriguing aspects of 6-(thiophen-2-yl)pyridin-3-amine is its potential role in the treatment of neurodegenerative disorders such as Alzheimer's disease. A 2024 study published in ACS Chemical Neuroscience revealed that this compound can selectively target amyloid-beta plaques, a hallmark of Alzheimer's pathology. The pyridin-3-amine moiety appears to play a crucial role in this interaction, as it enables the molecule to bind to specific epitopes on the amyloid-beta protein. This finding underscores the importance of thiophene-pyridine hybrid structures in the design of therapeutic agents for neurodegenerative conditions.

The 6-(thiyphen-2-yl)pyridin-3-amine scaffold also shows promise in the development of antitumor agents. Research published in European Journal of Medicinal Chemistry in 2023 indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function. The thiophene ring contributes to the molecule's hydrophobicity, which is essential for its ability to penetrate cell membranes and access intracellular targets. This property makes 6-(thiophen-2-yl)pyridin-3-amine a compelling candidate for further exploration in oncology.

From a pharmacokinetic standpoint, the 6-(thiophen-2-yl)pyridin-3-amine molecule exhibits favorable properties that are important for drug development. Its hydrophobic nature, combined with the presence of polar functional groups, allows it to achieve a balance between solubility and bioavailability. This characteristic is particularly advantageous in the design of oral medications, where the compound must be absorbed efficiently through the gastrointestinal tract while maintaining stability in biological fluids.

Recent advances in computational chemistry have further enhanced the understanding of 6-(thiophen-2-yl)pyridin-3-amine's biological activity. Molecular docking studies have revealed that this compound can bind to multiple protein targets, including kinases and G-protein coupled receptors. These findings suggest that the thiophene-pyridine hybrid structure may serve as a versatile platform for the development of multi-target drugs, a strategy that is increasingly being adopted in modern drug discovery.

As the field of medicinal chemistry continues to evolve, the 6-(thiophen-2-yl)pyridin-3-amine scaffold is emerging as a promising template for the design of novel therapeutics. Its unique structural features, combined with the growing body of research on its biological activity, position this compound as a valuable asset in the quest for innovative treatments for a wide range of diseases.